Dehydrofarinosin
Dehydrofarinosin
Encelin, also known as dehydro-farinosin, belongs to the class of organic compounds known as eudesmanolides, secoeudesmanolides, and derivatives. These are terpenoids with a structure based on the eudesmanolide (a 3, 5a, 9-trimethyl-naphtho[1, 2-b]furan-2-one derivative) or secoeudesmanolide (a 3, 6-dimethyl-5-(pentan-2-yl)-1-benzofuran-2-one derivative) skeleton. Encelin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, encelin is primarily located in the cytoplasm and membrane (predicted from logP). Outside of the human body, encelin can be found in herbs and spices. This makes encelin a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
15569-50-3
VCID:
VC0094070
InChI:
InChI=1S/C15H16O3/c1-8-10-6-11-9(2)12(16)4-5-15(11,3)7-13(10)18-14(8)17/h4-5,10-11,13H,1-2,6-7H2,3H3
SMILES:
CC12CC3C(CC1C(=C)C(=O)C=C2)C(=C)C(=O)O3
Molecular Formula:
C15H16O3
Molecular Weight:
244.28 g/mol
Dehydrofarinosin
CAS No.: 15569-50-3
Main Products
VCID: VC0094070
Molecular Formula: C15H16O3
Molecular Weight: 244.28 g/mol
| CAS No. | 15569-50-3 |
|---|---|
| Product Name | Dehydrofarinosin |
| Molecular Formula | C15H16O3 |
| Molecular Weight | 244.28 g/mol |
| IUPAC Name | 8a-methyl-3,5-dimethylidene-4,4a,9,9a-tetrahydro-3aH-benzo[f][1]benzofuran-2,6-dione |
| Standard InChI | InChI=1S/C15H16O3/c1-8-10-6-11-9(2)12(16)4-5-15(11,3)7-13(10)18-14(8)17/h4-5,10-11,13H,1-2,6-7H2,3H3 |
| Standard InChIKey | LXMUZMFQJGRVFW-NDPMZMCLSA-N |
| Isomeric SMILES | C[C@@]12C[C@@H]3[C@H](C[C@H]1C(=C)C(=O)C=C2)C(=C)C(=O)O3 |
| SMILES | CC12CC3C(CC1C(=C)C(=O)C=C2)C(=C)C(=O)O3 |
| Canonical SMILES | CC12CC3C(CC1C(=C)C(=O)C=C2)C(=C)C(=O)O3 |
| Melting Point | 195-196°C |
| Physical Description | Solid |
| Description | Encelin, also known as dehydro-farinosin, belongs to the class of organic compounds known as eudesmanolides, secoeudesmanolides, and derivatives. These are terpenoids with a structure based on the eudesmanolide (a 3, 5a, 9-trimethyl-naphtho[1, 2-b]furan-2-one derivative) or secoeudesmanolide (a 3, 6-dimethyl-5-(pentan-2-yl)-1-benzofuran-2-one derivative) skeleton. Encelin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, encelin is primarily located in the cytoplasm and membrane (predicted from logP). Outside of the human body, encelin can be found in herbs and spices. This makes encelin a potential biomarker for the consumption of this food product. |
| Synonyms | encelin |
| PubChem Compound | 329302 |
| Last Modified | Nov 11 2021 |
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